ACETALDEHYDE,2-(BIS(2-CHLOROETHYL)AMINO)-,DIMETHYL ACETAL,HYDROCHLO RIDE

• CAS No.: 102585-25-1
• Molecular Formula: C27H30F2N2O3
• Molecular Weight: 266.6 g/mol
• IUPAC Name: bis(2-chloroethyl)-(2,2-dimethoxyethyl)azanium;chloride
• InChI: InChI=1S/C8H17Cl2NO2.ClH/c1-12-8(13-2)7-11(5-3-9)6-4-10;/h8H,3-7H2,1-2H3;1H
• InChI Key: UAQGLXYIPMCRLK-UHFFFAOYSA-N
• SMILES: COC(C[NH+](CCCl)CCCl)OC.[Cl-]
• Synonyms: ACETALDEHYDE, 2-(BIS(2-CHLOROETHYL)AMINO)-, DIMETHYL ACETAL, HYDROCHLO RIDE

Description

ACETALDEHYDE,2-(BIS(2-CHLOROETHYL)AMINO)-,DIMETHYL ACETAL,HYDROCHLORIDE: is a chemical compound with the molecular formula C10-H21-Cl2-N-O.Cl-H and a molecular weight of 278.68 . This compound is known for its applications in various fields, including chemistry, biology, and medicine .

Preparation Methods

The synthesis of ACETALDEHYDE,2-(BIS(2-CHLOROETHYL)AMINO)-,DIMETHYL ACETAL,HYDROCHLORIDE involves several steps. One common method includes the reaction of acetaldehyde with bis(2-chloroethyl)amine under specific conditions to form the desired product. Industrial production methods may involve the use of catalysts and controlled environments to ensure high yield and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can lead to the formation of simpler compounds.

Substitution: It can undergo substitution reactions where one or more atoms are replaced by other atoms or groups. Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts.

Scientific Research Applications

ACETALDEHYDE,2-(BIS(2-CHLOROETHYL)AMINO)-,DIMETHYL ACETAL,HYDROCHLORIDE has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and various chemical reactions.

Biology: It is studied for its effects on biological systems and its potential use in biological research.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with molecular targets and pathways within biological systems. It may exert its effects by binding to specific receptors or enzymes, leading to changes in cellular processes. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

When compared to similar compounds, ACETALDEHYDE,2-(BIS(2-CHLOROETHYL)AMINO)-,DIMETHYL ACETAL,HYDROCHLORIDE stands out due to its unique chemical structure and properties. Similar compounds include:

• Bis(2-chloroethyl)amine derivatives
• Acetaldehyde derivatives These compounds may share some chemical properties but differ in their specific applications and effects .